Cas no 933717-18-1 (3-(4-bromophenoxy)propan-1-amine)

• Product Name: 3-(4-bromophenoxy)propan-1-amine
• CAS No: 933717-18-1
• MF: C₉H₁₂BrNO
• MW: 230.10168170929
• MDL: MFCD09944041
• CID: 1980162
• PubChem ID: 24704711
• Update Time: 2025-04-21

3-(4-bromophenoxy)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenoxy)propan-1-amine
• 1-(3-aminopropoxy)-4-bromobenzene
• AC1Q54JH
• SureCN8432804
• CTK7E8492
• MolPort-004-345-114
• AKOS000185898
• AG-B-78378
• EN300-89153
• BS-33232
• MFCD09944041
• SB76938
• SCHEMBL8432804
• DTXSID20640907
• 933717-18-1

• MDL： MFCD09944041
• Inchi： 1S/C9H12BrNO/c10-8-2-4-9(5-3-8)12-7-1-6-11/h2-5H,1,6-7,11H2
• InChI Key： HSHILPPZSQVWTQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCCN

Computed Properties

• Exact Mass: 229.01023Da
• Monoisotopic Mass: 229.01023Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 35.3Ų